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Compound of Interest

Compound Name: L-368,899

Cat. No.: B1247434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo use of L-368,899, a

potent and selective non-peptide oxytocin receptor (OXTR) antagonist. The information

compiled herein, including recommended dosages, detailed experimental protocols, and

pathway visualizations, is intended to facilitate the design and execution of robust in vivo

studies investigating the role of the oxytocin system in various physiological and behavioral

processes.

Introduction
L-368,899 is a valuable pharmacological tool for elucidating the functions of oxytocin in the

central nervous system and peripheral tissues.[1] It is a selective antagonist of the oxytocin

receptor, demonstrating good oral bioavailability and rapid brain penetration, with accumulation

in key limbic areas.[1] This characteristic makes it particularly useful for investigating the

centrally mediated effects of oxytocin, such as those involved in social behavior, pair bonding,

and maternal care.[1][2]

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1247434#bc-rfq
https://www.benchchem.com/product/b1247434/docs?utm_src=pdf-body#application-notes-and-protocols-for-l-368-899-in-vivo-experiments
https://www.benchchem.com/product/b1247434/docs?utm_src=pdf-body#application-notes-and-protocols-for-l-368-899-in-vivo-experiments
https://en.wikipedia.org/wiki/L-368,899
https://en.wikipedia.org/wiki/L-368,899
https://en.wikipedia.org/wiki/L-368,899
https://digitalcommons.usu.edu/researchweek/ResearchWeek2021/All2021/197/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the recommended dosages of L-368,899 from various in vivo

studies. It is crucial to note that the optimal dosage may vary depending on the animal model,

administration route, and specific experimental goals.
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Animal Model
Administration
Route

Dosage
Key Findings
& Remarks

Reference

Rats (Sprague-

Dawley)
Intravenous (IV) 1, 2.5, 10 mg/kg

Half-life of

approximately 2

hours; plasma

clearance

between 23 and

36 ml/min/kg.

[3]

Oral (PO) 5, 25, 100 mg/kg

Oral

bioavailability

was estimated at

14% and 18% for

the 5 mg/kg dose

in female and

male rats,

respectively, and

41% for the 25

mg/kg dose in

male rats.

Nonlinear

kinetics were

observed at

higher doses.

[3][4][5]

Mice
Intraperitoneal

(IP)

0.3, 1, 3, 10

mg/kg

A dose of 10

mg/kg was

shown to have

clear effects in a

study on

observational

fear conditioning.

Doses of 3

mg/kg have been

shown to affect

sex preference.

[6][7]
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Dogs Intravenous (IV) 1, 2.5, 10 mg/kg

Half-life of

approximately 2

hours; plasma

clearance

between 23 and

36 ml/min/kg.

[3]

Oral (PO) 5, 33 mg/kg

Oral

bioavailability

was 17% and

41% for the 5

and 33 mg/kg

doses,

respectively.

[3]

Coyotes (Canis

latrans)

Intramuscular

(IM)
3 mg/kg

Peaked in

cerebrospinal

fluid (CSF) at 15

to 30 minutes

after injection.

The drug was

formulated in

saline.

[8][9][10][11]

Rhesus Monkeys Intravenous (IV) 1, 3 mg/kg

The 1 mg/kg

dose resulted in

detectable levels

in the CSF and

accumulation in

limbic brain

areas. Doses of

1 and 3 mg/kg

reduced interest

in infants and

sexual behavior.

[12]
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This section outlines a general protocol for an in vivo experiment using L-368,899. This

protocol should be adapted based on the specific research question, animal model, and

available resources.

Materials
L-368,899 hydrochloride (commercially available)

Vehicle (e.g., sterile saline, 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline)

Experimental animals (specify species, strain, sex, and age)

Appropriate housing and husbandry supplies

Dosing equipment (e.g., syringes, needles, gavage tubes)

Sample collection supplies (e.g., blood collection tubes, CSF collection capillaries, tissue

dissection tools)

Anesthesia (if required for procedures)

Personal Protective Equipment (PPE)

Drug Preparation
Note: L-368,899 is often supplied as a hydrochloride salt. Solubility can be a consideration, and

the use of a vehicle may be necessary.

For Saline Formulation (as used in coyote studies):

Dissolve L-368,899 in sterile saline to the desired final concentration (e.g., 3 mg/mL for a 3

mg/kg dose in a 1 mL injection volume).[8][10]

Ensure complete dissolution, which may be aided by gentle warming or sonication.

Prepare fresh on the day of the experiment.

For Vehicle Formulation (for improved solubility):
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A common vehicle for in vivo studies is a mixture of DMSO, PEG300, Tween 80, and

saline.[4][5]

A suggested formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[4]

[5]

First, dissolve the L-368,899 in DMSO.

Sequentially add PEG300, Tween 80, and saline, ensuring the solution is clear at each

step.

Prepare fresh on the day of the experiment.

Animal Handling and Dosing
Acclimatize animals to the housing conditions for a sufficient period before the experiment.

Handle animals gently to minimize stress.

Administer L-368,899 or the vehicle control via the chosen route (e.g., IP, IM, IV, or PO).

Intraperitoneal (IP) injection: Inject into the lower quadrant of the abdomen, avoiding the

midline and major organs.

Intramuscular (IM) injection: Inject into a large muscle mass, such as the quadriceps or

gluteal muscles.

Intravenous (IV) injection: Typically administered via a tail vein in rodents. This requires

proper training and technique.

Oral (PO) gavage: Administer the solution directly into the stomach using a gavage

needle.

Record the time of administration accurately.

Sample Collection and Processing (Example for
Pharmacokinetic Study)
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At predetermined time points post-administration, collect samples as required.

Blood Collection:

Collect blood via appropriate methods (e.g., tail vein, saphenous vein, cardiac puncture for

terminal studies).

Use appropriate anticoagulant tubes (e.g., EDTA).

Centrifuge to separate plasma and store at -80°C until analysis.

Cerebrospinal Fluid (CSF) Collection:

This is a specialized procedure that requires surgical skill, typically performed at the

cisterna magna.

Immediately freeze CSF samples at -80°C.

Brain Tissue Collection:

At the end of the experiment, euthanize the animal according to approved protocols.

Perfuse with saline to remove blood from the brain.

Dissect the brain and specific regions of interest.

Snap-freeze in liquid nitrogen or on dry ice and store at -80°C.

Behavioral Testing
If assessing behavioral effects, conduct the tests at a time point consistent with the known

pharmacokinetics of L-368,899 (e.g., starting 15-30 minutes after administration for central

effects).

Ensure the behavioral paradigms are well-validated and that experimenters are blinded to

the treatment conditions.
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Caption: L-368,899 antagonizes the oxytocin receptor signaling pathway.

Experimental Workflow for a Pharmacokinetic and
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Caption: A typical workflow for in vivo studies using L-368,899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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